Cas no 89007-85-2 (1H-Indazol-3-amine, 1-[3-(4-methyl-1-piperazinyl)butyl]-)

• Product Name: 1H-Indazol-3-amine, 1-[3-(4-methyl-1-piperazinyl)butyl]-
• CAS No: 89007-85-2
• MF: C₁₆H₂₅N₅
• MW: 287.403202772141
• CID: 616230
• PubChem ID: 13210581
• Update Time: 2025-04-19

1H-Indazol-3-amine, 1-[3-(4-methyl-1-piperazinyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-3-amine, 1-[3-(4-methyl-1-piperazinyl)butyl]-
• 1-[3-(4-methylpiperazin-1-yl)butyl]indazol-3-amine
• 1-[3-(4-Methylpiperazin-1-yl)butyl]-1H-indazol-3-amine
• DTXSID80528090
• 89007-85-2

• Inchi： 1S/C16H25N5/c1-13(20-11-9-19(2)10-12-20)7-8-21-15-6-4-3-5-14(15)16(17)18-21/h3-6,13H,7-12H2,1-2H3,(H2,17,18)
• InChI Key： HKYZARQRPLXHQC-UHFFFAOYSA-N
• SMILES： N1(CCN(C)CC1)C(C)CCN1C2C=CC=CC=2C(N)=N1

Computed Properties

• Exact Mass: 287.21099582g/mol
• Monoisotopic Mass: 287.21099582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.3Ų